Bis-D-fructose 2',1:2,1'-dianhydride
Overview
Description
Bis-D-fructose 2',1:2,1'-dianhydride is a sugar dianhydride.
Scientific Research Applications
1. Stereoselective Synthesis and Analytical Studies
Bis-D-fructose 2',1:2,1'-dianhydride, a cyclic disaccharide found in foodstuffs, has been a subject of research in stereoselective synthesis and analytical studies. Studies have focused on the high-yield preparation of nonsymmetrical difructose dianhydrides (DFAs) by connecting monosaccharide moieties through a xylylene bridge before bis-spiroketalization. This process, depending on spacer length, results in different regio- and stereoselectivity, providing insights into DFA synthesis for analytical and nutritional studies (Louis et al., 2008).
2. Nutritional and Functional Food Applications
DFAs, including Bis-D-fructose 2',1:2,1'-dianhydride, have significant implications in the food industry due to their nutritional features. They act as low-caloric sweeteners and exhibit prebiotic nutritional functions, favoring the growth of beneficial bacteria like Bifidobacterium spp. This has led to a surge in interest from the food industry in the potential use of DFAs as functional food ingredients (García-Moreno et al., 2008).
3. Synthesis for Biofuel Components
Research has also explored the conversion of D-fructose, a precursor of Bis-D-fructose 2',1:2,1'-dianhydride, into components for biofuels. For instance, studies have looked into the efficient preparation of renewable dicarboxylic acid monomers from D-fructose for use in polyester synthesis, showcasing the potential of fructose derivatives in sustainable material production (Amarasekara et al., 2017).
4. Immunomodulatory Effects
The differential immunomodulating effects of derivatives of Bis-D-fructose 2',1:2,1'-dianhydride, such as DFA-IV, on macrophage function have been studied. These derivatives have shown to increase tumoricidal activity, phagocytosis, and nitric oxide production in treated cells, indicating potential biomedical applications (Park et al., 2008).
properties
Molecular Formula |
C12H20O10 |
|---|---|
Molecular Weight |
324.28 g/mol |
IUPAC Name |
(1S,2S,3R,5R,8S,9S,10S,11R)-3,11-bis(hydroxymethyl)-4,7,12,14-tetraoxadispiro[4.2.48.25]tetradecane-1,2,9,10-tetrol |
InChI |
InChI=1S/C12H20O10/c13-1-5-7(15)9(17)11(21-5)3-20-12(4-19-11)10(18)8(16)6(2-14)22-12/h5-10,13-18H,1-4H2/t5-,6-,7-,8-,9+,10+,11-,12+/m1/s1 |
InChI Key |
DKOQIDXJOZQKIG-IYDDCBTQSA-N |
Isomeric SMILES |
C1[C@@]2([C@H]([C@@H]([C@H](O2)CO)O)O)OC[C@@]3(O1)[C@H]([C@@H]([C@H](O3)CO)O)O |
Canonical SMILES |
C1C2(C(C(C(O2)CO)O)O)OCC3(O1)C(C(C(O3)CO)O)O |
synonyms |
di-D-fructose 1,2'-2,1' dianhydride difructose anhydride I |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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